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Compound of Interest

AMMONIUM COPPER(II)
SULFATE HEXAHYDRATE

cat. No.: B8235736

Compound Name:

An In-depth Technical Guide on the Solubility of Ammonium Copper(ll) Sulfate Hexahydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ammonium
copper(ll) sulfate hexahydrate ((NH4)2Cu(SOa4)2:-6H20), a double salt belonging to the
Tutton's salt family. This document compiles available solubility data, outlines detailed
experimental protocols for solubility determination, and presents diagrams illustrating the
dissolution process.

Quantitative Solubility Data

Precise quantitative data for the solubility of ammonium copper(ll) sulfate hexahydrate in
water across a range of temperatures is not readily available in tabular format in the public
domain. However, based on graphical representations from scientific literature and the known
behavior of isomorphous Tutton's salts, the following table presents estimated solubility values
in water. It is strongly recommended that these values be experimentally verified for critical
applications.

Table 1: Estimated Solubility of Ammonium Copper(ll) Sulfate Hexahydrate in Water
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Temperature (°C) Solubility (g / 100 g H20)
0 ~15
10 ~18
20 ~22
30 ~27
40 ~33
50 ~40
60 ~48

Table 2: Qualitative Solubility of Ammonium Copper(ll) Sulfate Hexahydrate in Other

Solvents
Solvent Qualitative Solubility
Ethanol Slightly soluble
Methanol Slightly soluble
Acetone Insoluble[1]
Glycerol Information not readily available; likely sparingly
soluble
Nonpolar Solvents Insoluble[2]

Experimental Protocols for Solubility Determination

The following are detailed methodologies for determining the solubility of ammonium
copper(ll) sulfate hexahydrate.

Gravimetric Method for Solubility in Water at Various
Temperatures
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This method involves preparing a saturated solution at a specific temperature, taking a known
mass of the solution, evaporating the solvent, and weighing the remaining solute.

Materials and Equipment:

« Ammonium copper(ll) sulfate hexahydrate, analytical grade
» Distilled or deionized water

o Constant temperature water bath with controller

« Stirring hot plate with magnetic stir bars

» Calibrated thermometer

e Analytical balance (£0.0001 g)

o Glass-stoppered flasks or vials

e Syringes with filters (e.g., 0.45 um pore size)

e Pre-weighed weighing bottles or evaporating dishes
e Drying oven

Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of ammonium copper(ll) sulfate hexahydrate to a series of
glass-stoppered flasks containing a known volume of distilled water.

o Place the flasks in a constant temperature water bath set to the desired temperature.

o Stir the mixtures vigorously using magnetic stirrers for a sufficient time (typically 24-48
hours) to ensure equilibrium is reached. The presence of undissolved solid at the bottom
of the flasks confirms saturation.

e Sample Withdrawal:
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o

[e]

Once equilibrium is achieved, stop stirring and allow the excess solid to settle.

Carefully withdraw a known volume (e.g., 10 mL) of the clear supernatant using a pre-
heated syringe fitted with a filter to avoid drawing in any solid particles. The syringe and
filter should be pre-heated to the experimental temperature to prevent premature
crystallization.

o Gravimetric Analysis:

[¢]

Dispense the collected saturated solution into a pre-weighed and labeled weighing bottle.
Record the total mass of the weighing bottle and the solution.

Place the weighing bottle in a drying oven set to a temperature that will evaporate the
water without decomposing the salt (e.g., 70-80 °C).

Dry the sample to a constant weight. This is achieved when consecutive weighings (after
cooling to room temperature in a desiccator) differ by no more than a few tenths of a
milligram.

Record the final mass of the weighing bottle containing the dry salt.

» Calculation of Solubility:

Mass of the saturated solution = (Mass of weighing bottle + solution) - (Mass of empty
weighing bottle)

Mass of the dissolved salt = (Mass of weighing bottle + dry salt) - (Mass of empty weighing
bottle)

Mass of water = Mass of the saturated solution - Mass of the dissolved salt

Solubility ( g/100 g H20) = (Mass of the dissolved salt / Mass of water) x 100

Repeat this procedure for each desired temperature to construct a solubility curve.

Dissolution Pathway and Logical Relationships
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Ammonium copper(ll) sulfate hexahydrate is a Tutton's salt, which is a type of double salt.
When it dissolves in water, it dissociates into its constituent ions. The dissolution process
involves the breakdown of the crystal lattice and the hydration of the resulting ions.

(NHa)2Cu(S04)2-6H20(s)
(Crystal Lattice)

Dissociation &
Hydration

2NHa*(aq) + [Cu(H20)s]?*(aq) + 2S042~(aq)
(Hydrated lons in Solution)

Click to download full resolution via product page

Caption: Dissolution of ammonium copper(ll) sulfate hexahydrate in water.

The experimental workflow for determining solubility via the gravimetric method can be
visualized as a series of sequential steps.
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Caption: Experimental workflow for gravimetric solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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